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Compound of Interest
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Cat. No.: B15615813
Get Quote
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Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the typical data and methodologies
presented in a Certificate of Analysis (CoA) for Metaxalone-d3. Metaxalone-d3 is the
deuterated form of Metaxalone, a skeletal muscle relaxant used to alleviate pain from strains,
sprains, and other musculoskeletal conditions.[1] Its exact mechanism of action is not fully
established but is thought to be related to general central nervous system (CNS) depression.[2]
[3] Deuterated analogs like Metaxalone-d3 are essential as internal standards for quantitative
bioanalytical studies, such as those using gas chromatography (GC) or liquid chromatography-
mass spectrometry (LC-MS).[4]

Quantitative Data Summary

The data presented in a Certificate of Analysis for Metaxalone-d3 confirms its identity, purity,
and isotopic enrichment. The following tables summarize typical specifications.

Table 1: General Properties and Identification
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Parameter Specification

5-((3,5-dimethylphenoxy-2,4,6-

d3)methyl)oxazolidin-2-one

Chemical Name

Molecular Formula C12H12DsNOs3

Molecular Weight 224.3 g/mol

CAS Number 1192812-66-0

Appearance White to Off-White Crystalline Powder
Solubility Soluble in Methanol, Chloroform

Table 2: Purity and Isotopic Enrichment

Analytical Test Method Typical Specification
Chemical Purity HPLC >98%

Isotopic Enrichment Mass Spectrometry =99 atom % D

Identity 1H NMR, Mass Spectrometry Conforms to Structure

Experimental Protocols

Detailed methodologies are crucial for the replication and verification of the results presented in
a CoA.

Protocol for Chemical Purity Determination by RP-HPLC

This protocol outlines a Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)
method for determining the chemical purity of Metaxalone. This method is adapted from
established stability-indicating assays.[5][6]

Objective: To separate Metaxalone from any potential impurities and degradation products and
to quantify its purity based on peak area percentage.

Instrumentation & Conditions:
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e HPLC System: A standard HPLC system with a UV detector.

e Column: C18 column (e.g., 250 mm x 4.6 mm, 5 pum particle size).[5]

» Mobile Phase: A mixture of acetonitrile and a pH 3.0 phosphate buffer (10 mM) in a 58:42
(v/v) ratio.[5]

e Flow Rate: 1.0 mL/min.[5]

o Detection Wavelength: 225 nm.[5][6]

e Injection Volume: 20 pL.[5]

Column Temperature: 25°C £ 2°C.[5]
Procedure:

o Standard Solution Preparation: Prepare a stock solution of Metaxalone-d3 in methanol.
Further dilute with the mobile phase to a working concentration of approximately 100 pg/mL.

[5]

o Sample Preparation: Accurately weigh and dissolve the Metaxalone-d3 sample in the mobile
phase to achieve the same target concentration as the standard solution.

o Chromatography: Inject the standard and sample solutions into the HPLC system in
triplicate.

o Data Analysis:

o Identify the peak corresponding to Metaxalone-d3 based on its retention time
(approximately 5-9 minutes depending on the specific column and conditions).[6]

o Calculate the chemical purity by dividing the peak area of the main component by the total
area of all peaks detected in the chromatogram, expressed as a percentage.

Protocol for Isotopic Enrichment and Identity
Confirmation by Mass Spectrometry
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This protocol describes the use of Liquid Chromatography-Mass Spectrometry (LC-MS) to
confirm the identity of Metaxalone-d3 and determine its isotopic enrichment.[7][8]

Objective: To confirm the mass of the molecule and to quantify the percentage of deuterium
incorporation.

Instrumentation & Conditions:

e Mass Spectrometer: A high-resolution mass spectrometer (e.g., Q-Exactive Orbitrap)
coupled with an LC system.[9]

 |lonization Mode: Electrospray lonization (ESI) in positive mode.[9]

e Scan Mode: Full scan MS to observe the mass distribution of the isotopic cluster.

e Precursor lon (M+H)*:

o Metaxalone: m/z 222.1125[9]

o Metaxalone-d3: m/z ~225.13

Procedure:

o Sample Preparation: Prepare a dilute solution of Metaxalone-d3 (e.g., 1-10 pg/mL) in a
suitable solvent like methanol or acetonitrile.

e Infusion/Injection: Introduce the sample into the mass spectrometer via direct infusion or
through an LC system.

o Data Acquisition: Acquire full-scan mass spectra centered around the expected m/z of the
protonated molecule ([M+H]*).

o Data Analysis:

o Identity Confirmation: Verify the presence of the primary ion peak corresponding to the
calculated mass of the deuterated compound.

o Isotopic Enrichment Calculation:
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» Measure the ion intensities for the unlabeled (d0) and all deuterated species (d1, d2,
d3).

» Calculate the isotopic enrichment using the following formula:

» % Enrichment = [Intensity(d3) / (Intensity(d0) + Intensity(d1) + Intensity(d2) +
Intensity(d3))] x 100

Visualizations: Workflows and Mechanisms

Diagrams help to visualize complex processes and relationships, providing a clear
understanding of the analytical workflow and the compound's proposed mechanism.
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Caption: Quality control workflow for Metaxalone-d3 reference standard certification.
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The exact mechanism of Metaxalone is unknown, but it is believed to interrupt the cycle of pain
and muscle spasms through general CNS depression rather than acting directly on the muscle

fibers.[2][3]
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Caption: Proposed mechanism of Metaxalone in interrupting the pain-spasm cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Metaxalone - Wikipedia [en.wikipedia.org]
e 2. accessdata.fda.gov [accessdata.fda.gov]

e 3. drugs.com [drugs.com]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.accessdata.fda.gov/drugsatfda_docs/label/2018/013217s057lbl.pdf
https://www.drugs.com/pro/metaxalone.html
https://www.benchchem.com/product/b15615813/docs?utm_src=pdf-body-img#technical-guide-to-the-certificate-of-analysis-for-metaxalone-d3
https://www.benchchem.com/product/b15615813?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Metaxalone
https://www.accessdata.fda.gov/drugsatfda_docs/label/2018/013217s057lbl.pdf
https://www.drugs.com/pro/metaxalone.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615813?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4. clearsynth.com [clearsynth.com]

5. Kinetics study of metaxalone degradation under hydrolytic, oxidative and thermal stress
conditions using stability-indicating HPLC method - PMC [pmc.ncbi.nlm.nih.gov]

» 6. researchgate.net [researchgate.net]

o 7. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium
labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing)
[pubs.rsc.org]

» 8. Determination of the enrichment of isotopically labelled molecules by mass spectrometry -
PubMed [pubmed.ncbi.nim.nih.gov]

e 9. Metaxalone | C12H15NO3 | CID 15459 - PubChem [pubchem.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [Technical Guide to the Certificate of Analysis for
Metaxalone-d3]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15615813/docs#technical-guide-to-the-certificate-of-
analysis-for-metaxalone-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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